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Compound of Interest

Compound Name: 1-Ethynylnaphthalene

Cat. No.: B095080 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of 1-Ethynylnaphthalene, a flammable aromatic hydrocarbon. The

following procedures are designed to ensure the safety of laboratory personnel and compliance

with environmental regulations.

Immediate Safety Precautions
1-Ethynylnaphthalene is a flammable liquid and vapor.[1][2] It may be harmful if inhaled,

swallowed, or absorbed through the skin, and can cause irritation to the respiratory tract, skin,

and eyes.[3] In case of exposure, consult a physician and provide them with the safety data

sheet.[3]

Personal Protective Equipment (PPE): Before handling 1-Ethynylnaphthalene, all personnel

must be equipped with appropriate PPE, including:

Safety glasses or face shield[3]

Chemically resistant gloves[3]

Protective clothing to prevent skin exposure[4]

In case of insufficient ventilation, a NIOSH-approved respirator is necessary.[4]

Handling and Storage:
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Avoid inhaling vapor or mist.[3]

Keep the compound away from all sources of ignition, as it is highly flammable.[3]

Store containers in a cool, dry, and well-ventilated area.[3]

Spill Management
In the event of a spill, the following steps should be taken immediately:

Evacuate and Ventilate: Evacuate all non-essential personnel from the area and ensure

adequate ventilation.

Control Ignition Sources: Remove all sources of ignition from the vicinity of the spill.[3]

Containment: Prevent the spill from spreading or entering drains.[3]

Cleanup: For small spills, use an electrically protected vacuum cleaner or wet-brushing to

collect the material.[3] For larger spills, absorb the material with sand, diatomite, or another

inert absorbent material.[5]

Disposal of Cleanup Materials: Place all contaminated materials into a sealed, labeled

container for disposal according to local regulations.[3][5]

Disposal Procedures
The primary method for the disposal of 1-Ethynylnaphthalene is through a licensed

professional waste disposal company.[3] The recommended disposal technique is incineration

in a chemical incinerator equipped with an afterburner and scrubber.[3]

Step-by-Step Disposal Protocol:

Waste Collection:

Collect all waste containing 1-Ethynylnaphthalene, including contaminated lab supplies

(e.g., gloves, pipette tips, paper towels), in a designated and clearly labeled hazardous

waste container.[6]
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Ensure the container is properly sealed and stored in a designated hazardous waste

accumulation area.

Labeling:

Label the waste container with "Hazardous Waste," "Flammable Liquid," and the chemical

name "1-Ethynylnaphthalene." Include any other warnings as required by local

regulations.

Contact a Licensed Disposal Company:

Arrange for the pickup and disposal of the hazardous waste with a certified waste

management contractor.[3] Provide them with the safety data sheet for 1-
Ethynylnaphthalene.

Documentation:

Maintain a detailed record of the disposed of chemical, including the quantity and date of

disposal, in accordance with institutional and regulatory requirements.

Quantitative Data
Property Value Reference

Flash Point 57.8 °C (136.0 °F) - closed cup [1]

Density 1.070 g/mL at 25 °C [1]

Molecular Formula C12H8 [3]

Molecular Weight 152.19 g/mol [3]
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Caption: Logical workflow for the safe disposal of 1-Ethynylnaphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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